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Compound of Interest

Compound Name: Dicamba-propionic acid

Cat. No.: B12380909 Get Quote

Proper disposal of Dicamba-propionic acid is critical for ensuring laboratory safety and

environmental protection. As a pesticide waste, it is classified as toxic and requires strict

adherence to disposal protocols to prevent contamination of water, food, or feed.[1] Improper

disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal law and may

contaminate groundwater.[2] This guide provides detailed, step-by-step procedures for the safe

handling and disposal of Dicamba-propionic acid waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure. Overexposure can be harmful if

swallowed or absorbed through the skin and may cause severe eye irritation or damage.[2][3]

[4] Facilities should be equipped with an eyewash station and a safety shower.[1][5]

Personal Protective Equipment (PPE) Requirements:

Eye and Face Protection: Wear chemical splash goggles or a face shield.[6][7] For high-

exposure situations, a face shield worn over goggles is recommended for enhanced

protection against splashes.[6][7]

Hand Protection: Use unlined, elbow-length, chemical-resistant gloves.[6][7] Preferred

materials include neoprene, nitrile/butadiene rubber (NBR), or polyvinyl chloride (PVC).[6]

Always wash the outside of gloves before removing them.[5][6]
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Body Protection: Wear a long-sleeved shirt and long pants as a minimum.[5][6] For added

protection, consider coveralls worn over work clothes.[6]

Footwear: Closed-toed shoes and socks are required.[6] For greater protection, waterproof

and unlined tall boots are recommended.[6]

Respiratory Protection: If handling in an enclosed area where vapors or mists may exceed

acceptable levels, use a NIOSH/MSHA-approved air-purifying respirator.[5][6]

Step-by-Step Disposal Procedure
Pesticide wastes are considered toxic.[1] Disposal must be carried out in accordance with all

applicable Federal, state, and local laws and regulations at an approved waste disposal facility.

[1][2]

Waste Collection:

Collect waste Dicamba-propionic acid in a designated, properly labeled, and sealed

container. The container must be compatible with the chemical.

Store the waste container in a well-ventilated, designated hazardous waste storage area,

separate from fertilizers, feed, and foodstuffs.[1][2] Avoid cross-contamination with other

chemicals.[1]

Spill Management:

In case of a small spill, absorb the liquid with inert materials such as sand, vermiculite, or

clay.[1][5]

For larger spills, create a dike around the spill using absorbent or impervious material to

contain it.[1][5]

Recover as much free liquid as possible for reuse or disposal.[5]

Place all contaminated absorbent material into an appropriate, sealed container for

disposal as hazardous waste.[1]
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After cleanup, you may need to neutralize the spill area with a dilute alkaline solution (like

soda ash or lime), followed by an alcohol rinse and a final wash with soap and water.[2]

Container Disposal:

Do not reuse or refill empty containers unless they are specifically designated as refillable.

[1][5]

For non-refillable containers, triple rinse or pressure rinse the container promptly after

emptying.[1][5] The rinsate should be collected and treated as hazardous waste or used

as product makeup if possible.[2]

To triple rinse, fill the container about 10-25% full with water, recap, and shake for 10

seconds.[2][5] Drain the rinsate into the waste collection container. Repeat this procedure

two more times.[2][5]

Render the cleaned container unusable by puncturing it.[1]

Offer the cleaned, punctured container for recycling if available, or dispose of it in a

sanitary landfill or by incineration, as permitted by state and local authorities.[1][5]

Final Disposal:

Arrange for the pickup and disposal of the collected hazardous waste through a licensed

environmental services contractor.

Excess pesticide that cannot be used should be disposed of at an approved waste

disposal facility.[5] Contact your State Pesticide or Environmental Control Agency, or the

nearest EPA Regional Office for guidance.[2][5]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative data for Dicamba, which is regulated under

several federal statutes.
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Data Point Value Regulation/Context

Oral LD50 (Rat) > 1,000 mg/kg Acute Toxicity[2]

Dermal LD50 (Rabbit) > 2,000 mg/kg Acute Toxicity[2]

Inhalation LC50 (Rat) > 2.0 mg/L (4 hr) Acute Toxicity[2]

Avian Oral LD50 (Mallard) > 2,000 mg/kg Environmental Toxicity[5]

Avian Oral LC50 (Bobwhite) 1,265 mg/kg Environmental Toxicity[1]

Aquatic LC50 (Rainbow Trout) > 100 mg/l (96 hr) Environmental Toxicity[5]

CERCLA Reportable Quantity 1,000 lbs (for Dicamba acid)
Hazardous Substance Release

Reporting[1][2]

SARA 313 Toxic Chemical Yes
Toxic Release Inventory

Reporting[1][2]

DOT Shipping (Bulk)

UN3082, Environmentally

Hazardous Substances,

Liquid, N.O.S. (dicamba), 9,

PG III, RQ[1][5]

Transportation (> 250 gallons)

[1]

Disposal Workflow Diagram
The following diagram outlines the procedural flow for the proper disposal of Dicamba-
propionic acid waste in a laboratory setting.
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Preparation & Handling

Waste Generation & Collection

Container Management Final Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Well-Ventilated Area
(Fume Hood Recommended)

Generate Chemical Waste
(Dicamba-propionic acid)

Isolate Waste in a
Designated, Labeled Container

Yes

Small Spill Occurs

No

Container Full or
Work Complete

Store Sealed Waste Container
in Secure Area

Absorb with Inert Material
(e.g., Vermiculite)

Yes

Collect Contaminated Material
for Disposal

Triple Rinse Empty Container

Collect Rinsate as
Hazardous Waste

Puncture and Dispose of
Container per Regulations

Contact Licensed Hazardous
Waste Disposal Service

Follow Federal, State, and
Local Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Dicamba-propionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12380909?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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